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Compound of Interest

Compound Name: 6-Chloropyridine-2-sulfonamide

CAS No.: 1823272-65-6

Cat. No.: B1524158

Get Quote

Executive Summary & Immediate Action
Do not dispose of 6-Chloropyridine-2-sulfonamide down the drain.

This compound is classified as a Halogenated Organic Waste.[1] Due to the presence of both a

chlorine atom on the pyridine ring and a sulfonamide moiety, it poses specific environmental

and combustion risks (formation of HCl, SOx, and potentially dioxins if incinerated at low

temperatures).

Immediate Disposal Classification:

Waste Stream: Halogenated Organic (Solid or Liquid).[1]

RCRA Code (USA): Not explicitly P or U listed by specific CAS, but defaults to D001

(Ignitable, if in solvent) or D002 (Corrosive, if acidic) and must be treated as Halogenated for

incineration parameters.

Segregation: Keep separate from strong oxidizers and non-halogenated solvents.[1]
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Chemical Profile & Hazard Assessment
To ensure safe handling, one must understand the structural moieties driving the toxicity and

reactivity.

Property Data

Chemical Name 6-Chloropyridine-2-sulfonamide

CAS Number
Note: Isomers vary. Commonly 53296-95-0 or

74212-32-7 (verify specific isomer on container).

Molecular Formula C₅H₅ClN₂O₂S

Physical State White to off-white crystalline solid

Primary Hazards
Skin Irrit. 2 (H315), Eye Irrit.[2][3][4] 2A (H319),

STOT SE 3 (H335).[2]

Reactivity
Incompatible with strong oxidizing agents and

strong bases.

The "Why" Behind the Protocol (Scientific Rationale)
Halogen Content (Chlorine): The chlorine atom on the pyridine ring necessitates high-

temperature incineration (>1100°C) with specific scrubbers. Standard incineration can lead

to the formation of polychlorinated dibenzodioxins (PCDDs). Therefore, it must be

segregated into the "Halogenated" waste stream.

Sulfonamide Group (-SO₂NH₂): While generally stable, sulfonamides can release toxic sulfur

oxides (SOx) upon thermal decomposition. They are also biologically active (antibacterial),

meaning improper disposal into water systems contributes to antimicrobial resistance in the

environment.

Pyridine Ring: Pyridines are nitrogen-containing heterocycles that can be toxic to aquatic life

and persistent in soil.

Step-by-Step Disposal Protocol
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A. Solid Waste (Pure Compound or Contaminated
Solids)
Applicable for: Expired reagents, contaminated gloves, weighing paper, and filter cakes.

Containment: Place the solid material in a clear, chemically resistant polyethylene bag.

Double-Bagging: Place the first bag inside a second bag (double containment) to prevent

particulate leakage during transport.

Labeling: Attach a hazardous waste tag.

Constituents: Write "6-Chloropyridine-2-sulfonamide (Solid)".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Storage: Store in the Solid Hazardous Waste drum. Do not mix with silica gel waste if

possible, to keep weight/disposal costs accurate, though chemically they are compatible.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)
Applicable for: Reaction byproducts dissolved in solvents (e.g., DCM, Ethyl Acetate).

Solvent Assessment: Determine the primary solvent.

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste

container.

If dissolved in Methanol or Ethyl Acetate: You must still use the Halogenated Waste

container because the solute (6-Chloropyridine-2-sulfonamide) contains chlorine.

Critical Rule:"One drop of halogen makes the whole bucket halogenated."

pH Check: Ensure the solution is not highly acidic (pH < 2). If the sulfonamide synthesis

involved chlorosulfonic acid, quench excess acid with bicarbonate before bottling to prevent

pressure buildup.
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Container: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal containers

due to potential corrosion from hydrolysis byproducts.

Decision Matrix: Waste Stream Selection
The following diagram illustrates the decision logic for disposing of 6-Chloropyridine-2-
sulfonamide to ensure compliance and safety.

Waste: 6-Chloropyridine-2-sulfonamide

Physical State?

Solid Waste
(Powder, contaminated gloves)

Liquid Waste
( dissolved in solvent)

Double Bag in Polyethylene
Label: 'Toxic Solid'

Is Solvent Halogenated?
(e.g., DCM vs. EtOAc)

FINAL DESTINATION:
Halogenated Organic Waste Stream

(High Temp Incineration)

 Pickup
Solvent is Halogenated

(DCM, Chloroform)
Solvent is Non-Halogenated

(MeOH, Acetone)

 Solute contains Cl
(Contaminates stream)
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Click to download full resolution via product page

Caption: Decision tree for segregating 6-Chloropyridine-2-sulfonamide waste. Note that

liquid waste defaults to the Halogenated stream regardless of the solvent used due to the

chlorine content of the solute.

Emergency Contingencies
Accidental Spillage

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the powder is fine and airborne, use

a N95 or P100 particulate respirator.

Containment:

Solid: Gently sweep up using a dustpan and brush. Avoid generating dust.[2][3][4][5][6]

Wipe the area with a wet paper towel.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if

the solvent is flammable.

Decontamination: Clean the surface with a mild soap solution or 10% sodium bicarbonate

solution to neutralize any acidic hydrolysis products.

Exposure Response[1][2][3][7][8]
Eye Contact: Rinse immediately with water for 15 minutes.[3][4] Sulfonamides can cause

severe irritation.[2][3][4][6][7]

Skin Contact: Wash with soap and water.[2][3][4] Remove contaminated clothing.[2][8][6][7]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention immediately

(potential for respiratory sensitization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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